Cas no 1396795-52-0 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide
• CAS No: 1396795-52-0
• MF: C₂₂H₂₂FNO₃S
• MW: 399.478388309479
• CID: 6322054
• PubChem ID: 71781836
• Update Time: 2025-07-19

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide
• 1-(4-fluorophenyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]methanesulfonamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide
• VU0525064-1
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide
• AKOS024523889
• 1396795-52-0
• F5857-2837

• Inchi： 1S/C22H22FNO3S/c1-22(25,16-24-28(26,27)15-17-7-13-21(23)14-8-17)20-11-9-19(10-12-20)18-5-3-2-4-6-18/h2-14,24-25H,15-16H2,1H3
• InChI Key： OBCCAUHKAMLLBO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 399.13044290g/mol
• Monoisotopic Mass: 399.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide

Comprehensive Overview of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide (CAS No. 1396795-52-0)

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide (CAS No. 1396795-52-0) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its biphenyl and fluorophenyl moieties, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its methanesulfonamide functional group, which is known for its bioactivity.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide stands out due to its hybrid structure, combining hydrophobic aromatic rings with a polar hydroxypropyl chain. This balance enhances its solubility and bioavailability, critical factors in drug formulation. Searches for "sulfonamide derivatives in drug discovery" and "fluorophenyl compounds in pharmaceuticals" reflect the growing curiosity around such molecules.

The compound's CAS No. 1396795-52-0 is frequently queried in scientific databases, underscoring its relevance in academic and industrial settings. Its synthesis involves multi-step organic reactions, including Suzuki coupling for the biphenyl segment and sulfonamide formation for the final assembly. These methods align with modern trends in "green chemistry" and "sustainable synthesis," topics highly searched by environmentally conscious researchers. The inclusion of a fluorine atom further elevates its appeal, as fluorinated compounds are prized for their metabolic stability and binding affinity.

Beyond its chemical attributes, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide is explored for its potential in addressing neurodegenerative diseases and inflammatory disorders. Queries like "sulfonamides for neuroprotection" and "biphenyl derivatives in inflammation" highlight these applications. Its mechanism may involve modulation of kinase activity or ion channels, areas of intense study in precision medicine. This aligns with the broader shift toward "targeted therapies" and "personalized medicine," keywords dominating current biomedical literature.

From a commercial perspective, the compound's patent landscape and structure-activity relationship (SAR) data are hotly debated. Analysts tracking "pharmaceutical intellectual property" often cite derivatives like this as case studies. Its prodrug potential—enabled by the hydroxypropyl group—also resonates with searches for "improved drug delivery systems." Such features position it as a candidate for next-generation therapeutics, particularly in oncology and immunology.

In summary, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide (CAS No. 1396795-52-0) embodies the intersection of innovative chemistry and therapeutic promise. Its design leverages trending concepts like "fragment-based drug design" and "multi-target agents," ensuring its place in ongoing scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of advanced pharmacotherapies.